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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycol dimercaptoacetate (GDMA), also known as ethylene glycol bis(thioglycolate), is a
chemical compound with the formula CeH1004S2. It is characterized by the presence of two
thiol (-SH) functional groups, making it a reactive molecule with applications in various fields,
including polymer chemistry and as a crosslinking agent. For its application in drug
development and other sensitive areas, a thorough understanding of its thermal stability and
decomposition profile is critical to ensure safety, efficacy, and stability of the final products. This
guide provides a comprehensive overview of the available technical information regarding the
thermal properties of Glycol dimercaptoacetate.

Physicochemical Properties

A summary of the key physicochemical properties of Glycol dimercaptoacetate is presented
in Table 1.
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Property Value Reference
CAS Number 123-81-9 [1]
Molecular Formula CéeH1004S2 [1]
Molecular Weight 210.27 g/mol [1]

Colorless to pale yellow liquid
Appearance ] o [2]
with a distinct odor

Boiling Point 137-139 °C at 2 mmHg [3]
Density 1.313 g/mL at 25 °C [3]
N Soluble in water and organic
Solubility [2]
solvents

Thermal Stability and Decomposition

Direct and specific quantitative data from thermogravimetric analysis (TGA) or differential
scanning calorimetry (DSC) for pure Glycol dimercaptoacetate is not readily available in the
reviewed literature. However, information from safety data sheets and studies on structurally
related compounds provides valuable insights into its thermal behavior.

General Stability:

Glycol dimercaptoacetate is generally stable under recommended storage conditions, which
include keeping it in a tightly sealed container in a cool, dry, and well-ventilated area, away
from sources of heat and ignition.[1] It is also sensitive to air and should be stored under an
inert atmosphere.[1]

Conditions to Avoid:
o Excess Heat: Elevated temperatures can induce decomposition.
o Exposure to Air: The thiol groups are susceptible to oxidation.

e Incompatible Materials: Contact with strong bases and strong oxidizing agents should be
avoided.[1]
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Hazardous Decomposition Products:

When heated to decomposition, Glycol dimercaptoacetate is expected to emit toxic fumes.[4]
The primary hazardous decomposition products include:

e Carbon monoxide (CO)
e Carbon dioxide (CO2)

e Sulfur oxides (SOx)[1]

Insights from Related Compounds

A study on the thermal characterization of polymer microspheres functionalized with thioglycolic
acid provides some indication of the thermal stability of molecules containing mercaptoacetate
groups. The study found that the incorporation of thiol groups enhanced the thermal stability of
the polymers. The functionalized microspheres exhibited thermal stability in the range of 270—
290 °C, as determined by the temperature at which 5% mass loss occurred (Ts%).[2] While this
data is for a polymeric system, it suggests that the mercaptoacetate moiety itself possesses a

degree of thermal robustness.

Table 2: lllustrative Thermal Stability of Thiol-Functionalized Polymers

Material Onset Decomposition Temperature (Ts%)
Poly(GMA-co-TRIM) (Initial Copolymer) 238 °C

Poly(GMA-co-1,4DMB) (Initial Copolymer) 269 °C

Thiol-Functionalized Microspheres 270-290 °C

Data from a study on polymer microspheres and

is intended for illustrative purposes only.[2]

Hypothetical Thermal Decomposition Pathway

The thermal decomposition of Glycol dimercaptoacetate likely proceeds through a complex
series of reactions involving the ester and thiol functional groups. A plausible, though
hypothetical, pathway could involve initial homolytic cleavage of the C-S or S-H bonds, which
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are generally weaker than C-C, C-O, or C-H bonds. This would generate radical intermediates
that could then propagate further decomposition reactions. The ester groups could undergo
cleavage to form carboxylic acids and other fragments. The final decomposition products would
be small gaseous molecules such as CO, COz, and sulfur oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur
compounds and mercaptans - PMC [pmc.ncbi.nlm.nih.gov]

e 2. mdpi.com [mdpi.com]

o 3. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS
Column [restek.com]

e 4. shimadzu.com [shimadzu.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Thermal Stability and
Decomposition of Glycol Dimercaptoacetate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b089767#thermal-stability-and-decomposition-of-
glycol-dimercaptoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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